N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-4-(propane-2-sulfonyl)benzamide

• IUPAC Name: N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-4-propan-2-ylsulfonylbenzamide
• InChI: InChI=1S/C20H19N3O6S/c1-12(2)30(25,26)15-6-3-13(4-7-15)18(24)21-20-23-22-19(29-20)14-5-8-16-17(11-14)28-10-9-27-16/h3-8,11-12H,9-10H2,1-2H3,(H,21,23,24)
• InChI Key: ZYDLLRAJVAEGKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C20H19N3O6S
• Molecular Weight: 429.4 g/mol

Description

The compound is a new antibacterial compound that combines sulfonamide and benzodioxane fragments in its framework. It is part of a series of biologically significant compounds known as sulfa drugs or sulfonamides.

Synthesis Analysis

The synthesis of this compound was triggered by the reaction of 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media. This yielded N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-bromobenzenesulfonamide, which was further treated with different alkyl/aralkyl halides using N,N-dimethylformamide (DMF) as a reaction medium.

Molecular Structure Analysis

The structure of the sulfonamide derivatives was determined by the IR, 1H NMR, 13C NMR, and EI-MS spectroscopy techniques. A significant downfield shift (δ 121 ppm) for the C-7 signals, which experienced the ortho effect of sulfamoyl group on C-6, was observed. The presence of signals at δ 64 ppm were characteristic of C-2 and C-3 and an attribute of the N-(2,3-dihydro-1,4-benzodioxin-6-yl) moiety in the molecule.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media, followed by treatment with different alkyl/aralkyl halides using N,N-dimethylformamide (DMF) as a reaction medium.

Physical And Chemical Properties Analysis

The molecular weight of the 2,3-dihydro-1,4-benzodioxin moiety is 136.1479. The IUPAC Standard InChI is InChI=1S/C8H8O2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-4H,5-6H2.

Mechanism of Action

The antibacterial potential of these molecules was ascertained by biofilm inhibition study against Escherichia coli and Bacillus subtilis. The results revealed that two of the compounds were rather active inhibitors of these two pathogenic bacterial strains.

Safety and Hazards

According to the hemolytic study, most of the new molecules are mildly cytotoxic and hence might be used as safe antibacterial agents.